Cas no 122636-37-7 ( )

• Product Name: &nbsp
• CAS No: 122636-37-7
• MF: C₁₈H₃₈O₅
• MW: 334.491326808929
• CID: 896164
• PubChem ID: 87148149
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxypropyl pentadecanoate
• GLYCERYL PENTADECANOATE
•  

• Inchi： 1S/C15H30O2.C3H8O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17;4-1-3(6)2-5/h2-14H2,1H3,(H,16,17);3-6H,1-2H2
• InChI Key： HMNQKNBOXPSFDQ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCC)=O.OC(CO)CO

Computed Properties

• Exact Mass: 316.26148
• Monoisotopic Mass: 334.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols
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